Cas no 32233-40-2 ((-)-Corey Lactone Diol)

• Product Name: (-)-Corey Lactone Diol
• CAS No: 32233-40-2
• MF: C₈H₁₂O₄
• MW: 172.17848
• MDL: MFCD00075234
• CID: 53864
• PubChem ID: 24860966
• Update Time: 2025-07-15

(-)-Corey Lactone Diol Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
• (-)-6beta-Hydroxymethyl-7alpha-hydroxy-cis-2-oxabicyclo[3.3.0]octan-3-one
• (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• (-)-Corey Lactone
• (-)-CoreyLactoneDiol
• (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-hydroxymethyl-2H-cyclopenta[b]furan-2-one
• (3aR,4S,5R,6aS)-(?)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• (3AR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-hexahydro-2H-cyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, (3aR,4S,5R,6aS)-
• (−)-Corey Lactone Diol
• (-)-Corey Diol (Corey Lactone)
• (-)-Corey lactone diol
• (3aR,4S,5R,6aS)Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aalpha,4alpha,5beta,6aalpha)]Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one;
• DTXSID10369135
• CHEBI:167719
• Corey lactone Diol
• DS-5112
• (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]uran-2-one
• F20511
• 54423-47-1
• NS00015091
• AC-6090
• 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, [3aR-(3aalpha,4alpha,5beta,6aalpha)]-
• rel-Corey lactone diol
• CCG-266367
• (-) Corey lactone
• (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one, 98%
• (3aR,4S, 5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• SCHEMBL439263
• (1S,6S,5R,7R)-7-hydroxy-6-(hydroxymethyl)-2-oxabicyclo[3.3.0]octan-3-one
• H1418
• s5335
• CS-W008393
• rel-Coreylactonediol
• R78KQ4P7T9
• MFCD00075234
• J-501165
• (3aR,4S,5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• 32233-40-2
• AKOS015900009
• HY-W008393
• AKOS016015263
• Corey lactone diol, (-)-
• (-)-Corey Lactone Diol

• MDL： MFCD00075234
• Inchi： 1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5+,6+,7+/m0/s1
• InChI Key： VYTZWRCSPHQSFX-GBNDHIKLSA-N
• SMILES： OC[C@@H]([C@H](O)C[C@]1([H])O2)[C@@]1([H])CC2=O

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2104 (rough estimate)
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 406.6°C at 760 mmHg
• Flash Point: 172.9±16.7 °C
• Refractive Index: 1.4455 (estimate)
• PSA: 66.76000
• LogP: -0.70880
• Optical Activity: [α]20/D −44°, c = 1.4 in methanol
• Solubility: Not available

(-)-Corey Lactone Diol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether